Isolation and structural elucidation of a new pentaflavonoid from Ochna calodendron

New Journal of Chemistry Pub Date: 2001-07-13 DOI: 10.1039/B100437I

Abstract

A new pentaflavonoid, ochnachalcone, was isolated from the stem bark of Ochna calodendron and its structure elucidated by spectroscopic means including HMQC, HMBC and ROESY experiments.

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